![molecular formula C7H8ClN B054526 4-Chlorobenzylamine CAS No. 104-86-9](/img/structure/B54526.png)
4-Chlorobenzylamine
Overview
Description
4-Chlorobenzylamine (4-CBA) is an organic compound belonging to the class of amines. It is a colorless, volatile, flammable liquid with a pungent odor. 4-CBA is a commonly used reagent in organic synthesis and has a wide range of applications in the laboratory. It has been used in the synthesis of various compounds, including pharmaceuticals, agrochemicals, and dyes. 4-CBA is also used in the preparation of polymers and monomers, and as a catalyst in various reactions.
Scientific Research Applications
Supramolecular Organic Salts Formation : A study by Hu et al. (2020) explored the cocrystallization of 4-chlorobenzylamine with various organic acids, resulting in nine molecular salts. These salts were analyzed for their structural and supramolecular aspects, focusing on the strong charge-assisted N-H⋯O hydrogen bond formation and other weak nonbonding interactions, contributing to the stabilization and extension of 2D-3D frameworks (Hu et al., 2020).
Structural and Molecular Analysis : Hakiri et al. (2018) investigated the structure and molecular interactions of 4-chlorobenzylammonium nitrate, synthesized from this compound and nitric acid. The study included X-ray diffraction, FT-IR spectroscopy, and density functional theory analyses, providing insights into the molecule's geometry, electronic state, and intermolecular interactions (Hakiri et al., 2018).
Microsomal Metabolism of Chloro Substituted Amines : Küçükgüzel et al. (1997) focused on the in vitro metabolism of derivatives of this compound using rat liver microsomal preparations. This study provided insights into the metabolic pathways of these compounds, including oxidation and dealkylation processes (Küçükgüzel et al., 1997).
Aminolysis Reaction Study in Microemulsions : García‐Río et al. (2006) conducted a study on the butylaminolysis reaction of 4-nitrophenyl caprate in microemulsions, examining the kinetic behaviors and the impact of the reaction environment. This research contributes to understanding reaction mechanisms in different phases of microemulsions (García‐Río et al., 2006).
Antimycobacterial Properties : Meindl et al. (1984) synthesized benzylamines, including derivatives of this compound, to evaluate their antimycobacterial properties. This study explored the potential of these compounds in treating mycobacterial infections (Meindl et al., 1984).
Enzyme Inhibition Studies : Markwardt et al. (1968) examined the inhibition properties of this compound derivatives on enzymes like trypsin, plasmin, and thrombin. This research provided insights into the structure-activity relationships and potential therapeutic applications of these inhibitors (Markwardt et al., 1968).
Safety and Hazards
When handling 4-Chlorobenzylamine, it is recommended to wash face, hands, and any exposed skin thoroughly. It is not advisable to eat, drink, or smoke when using this product. Protective gloves, clothing, eye protection, and face protection should be worn. It should be used only outdoors or in a well-ventilated area .
Mechanism of Action
Target of Action
4-Chlorobenzylamine is a chemical compound with the molecular formula ClC6H4CH2NH2
The primary targets of this compound are not explicitly mentioned in the available literature
Mode of Action
One study suggests that this compound can interact with a trypsin-like serine protease, urokinase-type plasminogen activator (upa), which is recognized as a marker for breast cancer
Result of Action
Given its potential interaction with uPA, it may have effects on proteolysis and cell signaling, particularly in the context of breast cancer
properties
IUPAC Name |
(4-chlorophenyl)methanamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8ClN/c8-7-3-1-6(5-9)2-4-7/h1-4H,5,9H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YMVFJGSXZNNUDW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CN)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8ClN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID7059307 | |
Record name | 4-Chlorobenzylamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID7059307 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
141.60 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Colorless liquid with an amine-like odor; [Alfa Aesar MSDS] | |
Record name | 4-Chlorobenzylamine | |
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URL | https://haz-map.com/Agents/20022 | |
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CAS RN |
104-86-9 | |
Record name | 4-Chlorobenzylamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=104-86-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | Benzenemethanamine, 4-chloro- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000104869 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4-Chlorobenzylamine | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=60119 | |
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Record name | Benzenemethanamine, 4-chloro- | |
Source | EPA Chemicals under the TSCA | |
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Record name | 4-Chlorobenzylamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID7059307 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-chlorobenzylamine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.002.951 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | 4-Chlorobenzylamine | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/V67JZR9DMP | |
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Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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